Cas no 139888-38-3 (2,5-Pyrazinedicarboxamide, 3-[(6-cyanopyrazinyl)thio]-)

• Product Name: 2,5-Pyrazinedicarboxamide, 3-[(6-cyanopyrazinyl)thio]-
• CAS No: 139888-38-3
• MF: C₁₁H₇N₇O₂S
• MW: 301.283978700638
• CID: 1281706
• Update Time: 2024-08-04

2,5-Pyrazinedicarboxamide, 3-[(6-cyanopyrazinyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedicarboxamide, 3-[(6-cyanopyrazinyl)thio]-
• 2,5-Pyrazinedicarboxamide, 3-[(6-cyano-2-pyrazinyl)thio]-

• Inchi： 1S/C11H7N7O2S/c12-1-5-2-15-4-7(17-5)21-11-8(10(14)20)16-3-6(18-11)9(13)19/h2-4H,(H2,13,19)(H2,14,20)
• InChI Key： LNQWKIUQWUXCPH-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=C(C(N)=O)N=C1SC1=NC(C#N)=CN=C1

Computed Properties

• Exact Mass: 301.03841

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 614.1±55.0 °C(Predicted)
• PSA: 161.53
• pka: 12.70±0.50(Predicted)